Cas no 637301-17-8 (Tert-butyl 8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: Tert-butyl 8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 637301-17-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD27987247
• CID: 4654772
• PubChem ID: 87779912
• Update Time: 2024-10-28

Tert-butyl 8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate
• 3-Boc-8-formyl-3-azabicyclo[3.2.1]octane
• P17184
• t-Butyl 8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate
• tert-butyl8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate
• PB43201
• SY234001
• SCHEMBL5100377
• MFCD27987247
• AS-53838
• 637301-17-8
• CS-0048126
• AKOS030231433
• 3-Azabicyclo[3.2.1]octane-3-carboxylic acid, 8-formyl-,1,1-dimethylethyl ester
• Tert-butyl 8-formyl-3-azabicyclo[3.2.1]octane-3-carboxylate

• MDL： MFCD27987247
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-6-9-4-5-10(7-14)11(9)8-15/h8-11H,4-7H2,1-3H3
• InChI Key： BZDUCVSSUFQWCA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(C1)C2C=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids